1H-Benz(g)indole, 2,3-dimethyl-

• IUPAC Name: 2,3-dimethyl-1H-benzo[g]indole
• InChI: InChI=1S/C14H13N/c1-9-10(2)15-14-12(9)8-7-11-5-3-4-6-13(11)14/h3-8,15H,1-2H3
• InChI Key: UIEQALGRBADZNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=CC3=CC=CC=C32)C
• Molecular Formula: C14H13N
• DSSTOX Substance ID: DTXSID50190187
• Molecular Weight: 195.26 g/mol
• CAS RN: 36729-21-2

Description

“1H-Benz(g)indole, 2,3-dimethyl-” is a chemical compound with the molecular formula C10H11N. It is also known as Indole, 2,3-dimethyl-; 2,3-Dimethylindole; 2,3-dimethyl-1H-indole. It is used as a reactant for the preparation of tryptophan dioxygenase inhibitors pyridyl-ethenyl-indoles as potential anticancer immunomodulators.

Molecular Structure Analysis

The molecular structure of “1H-Benz(g)indole, 2,3-dimethyl-” is available as a 2D Mol file. The structure consists of a six-membered benzene ring fused to a five-membered pyrrole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1H-Benz(g)indole, 2,3-dimethyl-” include a molecular weight of 145.2010. The enthalpy of formation of solid at standard conditions is 4.23 ± 0.96 kJ/mol, and the enthalpy of combustion of solid at standard conditions is -5511.37 ± 0.79 kJ/mol.

Synthesis routes and methods

Procedure details

3-Butine-2-ol (0.631 g, 9 mmol), 1-napthylamine (0.859 g, 6 mmol), Ru3(CO)12 (16.0 mg, 0.025 mmol), ammonium hexafluorophosphate (0.041 g, 0.25 mmol) and 1 ml ethylene glycol were placed in a 10 ml round-bottomed flask, and the mixture was stirred at 140° C. for 20 hours. After cooling, diethyl ether (3 mL) was added, and the organic layer was washed twice with 1 M hydrochloric acid (2 mL) and once with water (2 mL). The organic layer was dried over sodium sulfate, and the solvent was distilled away, whereby 2,3-dimethylbenzo[g]indole (1.113 g; 5.7 mmol; yield, 95%; purity, 95% or more) was obtained.